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Compound of Interest

Compound Name: 2-Fluoro-6-isopropylaniline

Cat. No.: B145340

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 2-Fluoro-6-isopropylaniline (CAS No. 126476-48-0). The information herein is
compiled to ensure the safety of laboratory personnel and to promote responsible chemical
management.

Disclaimer: This guide is based on available safety data for structurally similar compounds.
Always consult the specific Safety Data Sheet (SDS) provided by the supplier for definitive
guidance before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoro-6-isopropylaniline is a yellow to brown liquid. Based on data for analogous
compounds, it should be treated as a hazardous substance. The Globally Harmonized System
(GHS) classification for a similar compound, 2-Fluoro-N-isopropylaniline, indicates it is harmful
if swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation, and
may cause respiratory irritation.[1] Therefore, a stringent PPE protocol is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2][3]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[2][3]

Prevents skin contact, as the
substance is likely harmful and

causes skin irritation.

Body Protection

Laboratory coat or chemical-

resistant apron.

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors is

necessary.[2][4]

Minimizes the risk of inhaling
harmful vapors that may cause

respiratory irritation.

Physical and Chemical Properties (Data from
Analogous Compounds)

Quantitative data for 2-Fluoro-6-isopropylaniline is not readily available. The following table

presents data for a structurally similar compound, p-Fluoro-N-isopropylaniline, to provide an

indication of its properties.

Table 2: Physical and Chemical Properties of p-Fluoro-N-isopropylaniline
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Property Value

Physical State Liquid

Color Colorless to pale yellow
Melting Point <-50°C

Boiling Point 208.4 °C

Flash Point 87 °C

Density 1.03 g/cm3 (at 20 °C)

(Source: GPS Safety Summary for p-Fluoro-N-
isopropylaniline)[4]

Operational Plan for Handling

A systematic approach is essential for the safe handling of 2-Fluoro-6-isopropylaniline.

Pre-Operational Checks:

Ensure the chemical fume hood is functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible.[4]

Inspect all PPE for integrity before use.

Review the specific Safety Data Sheet (SDS) for any new or updated information.

Have appropriate spill containment materials readily available.

Step-by-Step Handling Procedure:

e Don all required PPE as specified in Table 1.

e Conduct all handling and transfer operations within a certified chemical fume hood.

e Avoid direct contact with the liquid and inhalation of vapors.[4]
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Use compatible labware (e.g., glass, PTFE).

Keep the container tightly closed when not in use.[2][3]

After handling, wash hands and any potentially exposed skin thoroughly.[4]

Decontaminate the work area upon completion of the task.

Post-Operational Procedures:

» Properly remove and dispose of contaminated gloves and other disposable PPE.
o Clean and store reusable PPE according to laboratory protocols.

o Ensure the container of 2-Fluoro-6-isopropylaniline is securely sealed and stored in a cool,
dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents.[3]

Disposal Plan

Chemical waste must be managed responsibly to prevent environmental contamination and
ensure compliance with regulations.

Waste Collection:

e Collect all waste containing 2-Fluoro-6-isopropylaniline, including contaminated
consumables, in a designated, properly labeled, and sealed hazardous waste container.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste management plan.[4]

Disposal Procedure:

e Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

» All disposal activities must adhere to local, regional, and national regulations for hazardous
waste.[3][4]
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» Do not discharge into drains or the environment.[4]

Emergency Procedures

Table 3: First Aid Measures

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If skin irritation persists, seek medical

attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.
Contain the spill using an inert absorbent material (e.g., vermiculite, sand).
Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and decontaminate the spill site.

Experimental Workflow and Safety Diagram
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Workflow for Handling 2-Fluoro-6-isopropylaniline
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Caption: Logical workflow for the safe handling and disposal of 2-Fluoro-6-isopropylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.112121-87-6|2-Fluoro-N-isopropylaniline|BLD Pharm [bldpharm.com]
o 2. fishersci.com [fishersci.com]

» 3. datasheets.scht.com [datasheets.scbt.com]

e 4. aarti-industries.com [aarti-industries.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling 2-
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2-fluoro-6-isopropylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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